Cas no 1170645-76-7 ({(1-Ethyl-1H-pyrazol-3-yl)methylthio}acetic Acid)

• Product Name: {(1-Ethyl-1H-pyrazol-3-yl)methylthio}acetic Acid
• CAS No: 1170645-76-7
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• MDL: MFCD09859489
• CID: 3043446
• PubChem ID: 25248538
• Update Time: 2025-06-15

{(1-Ethyl-1H-pyrazol-3-yl)methylthio}acetic Acid Chemical and Physical Properties

Names and Identifiers

• {[(1-Ethyl-1H-pyrazol-3-yl)methyl]thio}acetic acid
• 2-[(1-ethylpyrazol-3-yl)methylsulfanyl]acetic acid
• Acetic acid, 2-[[(1-ethyl-1H-pyrazol-3-yl)methyl]thio]-
• 2-(((1-Ethyl-1H-pyrazol-3-yl)methyl)thio)acetic acid
• LS-06553
• 1170645-76-7
• {[(1-ethyl-1H-pyrazol-3-yl)methyl]sulfanyl}acetic acid
• CS-0321258
• STK353220
• MFCD09859489
• 2-(((1-Ethyl-1H-pyrazol-3-yl)methyl)thio)aceticacid
• AKOS005168932
• 2-{[(1-ethyl-1H-pyrazol-3-yl)methyl]sulfanyl}acetic acid
• ([(1-Ethyl-1h-pyrazol-3-yl)methyl]thio)acetic acid
• ALBB-021648
• acetic acid, [[(1-ethyl-1H-pyrazol-3-yl)methyl]thio]-
• {(1-Ethyl-1H-pyrazol-3-yl)methylthio}acetic Acid

• MDL： MFCD09859489
• Inchi： 1S/C8H12N2O2S/c1-2-10-4-3-7(9-10)5-13-6-8(11)12/h3-4H,2,5-6H2,1H3,(H,11,12)
• InChI Key： KFOWTVDCKNFJMY-UHFFFAOYSA-N
• SMILES： C(O)(=O)CSCC1C=CN(CC)N=1

Computed Properties

• Exact Mass: 200.06194880g/mol
• Monoisotopic Mass: 200.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 80.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 372.4±27.0 °C at 760 mmHg
• Flash Point: Not available
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

{(1-Ethyl-1H-pyrazol-3-yl)methylthio}acetic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on {(1-Ethyl-1H-pyrazol-3-yl)methylthio}acetic Acid

Recent Advances in the Study of {(1-Ethyl-1H-pyrazol-3-yl)methylthio}acetic Acid (CAS: 1170645-76-7)

In recent years, {(1-Ethyl-1H-pyrazol-3-yl)methylthio}acetic Acid (CAS: 1170645-76-7) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrazole-thioacetic acid structure, has shown promising potential in various therapeutic applications. The purpose of this research brief is to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of {(1-Ethyl-1H-pyrazol-3-yl)methylthio}acetic Acid has been optimized in recent studies to improve yield and purity. Researchers have reported a multi-step synthetic route starting from 1-ethyl-1H-pyrazole-3-carbaldehyde, followed by thiolation and subsequent carboxylation. The final product has been characterized using advanced spectroscopic techniques, including NMR and mass spectrometry, confirming its structural integrity and high purity. These advancements in synthesis are critical for ensuring the compound's availability for further biological testing.

Biological studies have revealed that {(1-Ethyl-1H-pyrazol-3-yl)methylthio}acetic Acid exhibits notable anti-inflammatory and antioxidant properties. In vitro assays demonstrated its ability to inhibit key inflammatory mediators such as TNF-α and IL-6, suggesting potential applications in treating chronic inflammatory diseases. Additionally, the compound's antioxidant activity was evaluated using DPPH and FRAP assays, where it showed significant free radical scavenging capacity. These findings highlight its dual role in modulating oxidative stress and inflammation, making it a candidate for further drug development.

Recent preclinical studies have explored the pharmacokinetics and toxicity profile of {(1-Ethyl-1H-pyrazol-3-yl)methylthio}acetic Acid. Animal models indicated favorable bioavailability and a relatively safe toxicity profile at therapeutic doses. However, further studies are required to assess long-term effects and potential drug-drug interactions. These preliminary results are encouraging and warrant additional investigation to fully understand the compound's therapeutic potential.

In conclusion, {(1-Ethyl-1H-pyrazol-3-yl)methylthio}acetic Acid (CAS: 1170645-76-7) represents a promising candidate for pharmaceutical development, particularly in the areas of inflammation and oxidative stress-related disorders. Ongoing research aims to elucidate its mechanism of action and optimize its formulation for clinical use. The compound's unique chemical structure and biological activity make it a valuable subject for future studies in the chemical biology and medicinal chemistry fields.